4-ethoxy-N-(4-ethoxyphenyl)-3-(3-methyl-1,2,4-oxadiazol-5-yl)benzenesulfonamide

• IUPAC Name: 4-ethoxy-N-(4-ethoxyphenyl)-3-(3-methyl-1,2,4-oxadiazol-5-yl)benzenesulfonamide
• InChI: InChI=1S/C19H21N3O5S/c1-4-25-15-8-6-14(7-9-15)22-28(23,24)16-10-11-18(26-5-2)17(12-16)19-20-13(3)21-27-19/h6-12,22H,4-5H2,1-3H3
• InChI Key: BVJDBBHGICQRNE-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)NS(=O)(=O)C2=CC(=C(C=C2)OCC)C3=NC(=NO3)C
• Molecular Formula: C19H21N3O5S
• Molecular Weight: 403.5 g/mol

Description

4-ethoxy-N-(4-ethoxyphenyl)-3-(3-methyl-1,2,4-oxadiazol-5-yl)benzenesulfonamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in the field of medicine. This compound is known for its unique chemical properties and has been studied extensively to understand its mechanism of action and potential applications in various fields.

Mechanism of Action

The mechanism of action of 4-ethoxy-N-(4-ethoxyphenyl)-3-(3-methyl-1,2,4-oxadiazol-5-yl)benzenesulfonamide is not fully understood. However, it is believed to work by inhibiting the activity of certain enzymes and proteins that are involved in the development and progression of various diseases. This compound has also been found to possess antioxidant properties, which may contribute to its therapeutic effects.
Biochemical and Physiological Effects:
Studies have shown that this compound has several biochemical and physiological effects. It has been found to reduce inflammation, inhibit tumor growth, and improve insulin sensitivity. This compound has also been shown to have neuroprotective effects and may be useful in the treatment of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 4-ethoxy-N-(4-ethoxyphenyl)-3-(3-methyl-1,2,4-oxadiazol-5-yl)benzenesulfonamide in lab experiments is its unique chemical properties. This compound has been found to be stable and easy to synthesize, which makes it an ideal candidate for further research. However, one of the limitations of using this compound is its potential toxicity. Further studies are needed to determine the safe dosage and potential side effects of this compound.

Future Directions

There are several future directions for research on 4-ethoxy-N-(4-ethoxyphenyl)-3-(3-methyl-1,2,4-oxadiazol-5-yl)benzenesulfonamide. One potential direction is to study its potential applications in the treatment of various cancers. This compound has been found to possess anti-tumor properties and may be useful in the development of new cancer therapies. Another direction is to study its potential applications in the treatment of neurodegenerative diseases, such as Alzheimer's disease. This compound has been found to have neuroprotective effects and may be useful in the development of new treatments for these diseases. Overall, further research is needed to fully understand the potential applications of this compound in various fields.

Synthesis Methods

The synthesis of 4-ethoxy-N-(4-ethoxyphenyl)-3-(3-methyl-1,2,4-oxadiazol-5-yl)benzenesulfonamide involves a series of chemical reactions. The initial step involves the synthesis of 4-ethoxyphenylsulfonyl chloride, which is then reacted with 3-methyl-1,2,4-oxadiazol-5-amine to form 3-(3-methyl-1,2,4-oxadiazol-5-yl)benzenesulfonamide. This compound is then reacted with 4-ethoxyaniline to produce the final product.

Scientific Research Applications

4-ethoxy-N-(4-ethoxyphenyl)-3-(3-methyl-1,2,4-oxadiazol-5-yl)benzenesulfonamide has been studied extensively for its potential applications in the field of medicine. This compound has been found to possess anti-inflammatory, anti-tumor, and anti-microbial properties. It has also been studied for its potential applications in the treatment of various diseases, including cancer, diabetes, and Alzheimer's disease.